4-Chloro-2-ethylamino-6-propylpyrimidine

• Molecular Formula: C9H14ClN3
• Molecular Weight: 199.68 g/mol
• IUPAC Name: 4-chloro-N-ethyl-6-propylpyrimidin-2-amine
• InChI: InChI=1S/C9H14ClN3/c1-3-5-7-6-8(10)13-9(12-7)11-4-2/h6H,3-5H2,1-2H3,(H,11,12,13)
• InChI Key: KKXAFYBSVXMQEP-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=NC(=N1)NCC)Cl

Description

4-Chloro-2-ethylamino-6-propylpyrimidine is a useful research compound. Its molecular formula is C9H14ClN3 and its molecular weight is 199.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-ethylamino-4-hydroxy-6-propylpyrimidine (1.81 g, 10 mM) and phosphorus oxychloride (15 ml) was heated at 100° C. for 18 hours. The excess of phosphorus oxychloride was removed under reduced pressure and the residual was decomposed with ice-water (50 ml). The solution was made basic with concentrated aqueous ammonia and extracted with ethyl acetate (3×50 ml). The extracts were combined, dried and the solvent evaporated to give 4-chloro-2-ethylamino-6-propylpyrimidine (1.79 g; 90% yield) as an oil which was used without purification.